3-methoxy-N-[2-(1-piperidinyl)phenyl]benzamide

• IUPAC Name: 3-methoxy-N-(2-piperidin-1-ylphenyl)benzamide
• InChI: InChI=1S/C19H22N2O2/c1-23-16-9-7-8-15(14-16)19(22)20-17-10-3-4-11-18(17)21-12-5-2-6-13-21/h3-4,7-11,14H,2,5-6,12-13H2,1H3,(H,20,22)
• InChI Key: SYUNZPMPYVFADJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C(=O)NC2=CC=CC=C2N3CCCCC3
• Molecular Formula: C19H22N2O2
• Molecular Weight: 310.4 g/mol

Description

3-methoxy-N-[2-(1-piperidinyl)phenyl]benzamide, also known as MPBD, is a chemical compound that has been extensively studied by researchers due to its potential therapeutic applications. MPBD belongs to the class of benzamide derivatives and is a potent agonist of the dopamine D2 receptor.

Scientific Research Applications

3-methoxy-N-[2-(1-piperidinyl)phenyl]benzamide has been studied extensively in the field of neuroscience due to its ability to bind to and activate dopamine D2 receptors. This receptor is involved in the regulation of mood, motivation, and reward, and is implicated in several neuropsychiatric disorders such as schizophrenia and addiction. 3-methoxy-N-[2-(1-piperidinyl)phenyl]benzamide has been shown to increase dopamine release in the brain, which can lead to enhanced motivation and reward-seeking behavior.

Mechanism of Action

3-methoxy-N-[2-(1-piperidinyl)phenyl]benzamide acts as an agonist of the dopamine D2 receptor, which is a G-protein coupled receptor located on the surface of neurons in the brain. When 3-methoxy-N-[2-(1-piperidinyl)phenyl]benzamide binds to the receptor, it activates a signaling pathway that ultimately leads to the release of dopamine. This increase in dopamine release can lead to enhanced motivation and reward-seeking behavior.
Biochemical and Physiological Effects:
3-methoxy-N-[2-(1-piperidinyl)phenyl]benzamide has been shown to increase dopamine release in the brain, which can lead to enhanced motivation and reward-seeking behavior. In addition, 3-methoxy-N-[2-(1-piperidinyl)phenyl]benzamide has been shown to increase locomotor activity in animals, suggesting that it may have stimulant-like effects. However, the long-term effects of 3-methoxy-N-[2-(1-piperidinyl)phenyl]benzamide on the brain and behavior are not well understood.

Advantages and Limitations for Lab Experiments

One advantage of using 3-methoxy-N-[2-(1-piperidinyl)phenyl]benzamide in lab experiments is that it is a potent and selective agonist of the dopamine D2 receptor. This allows researchers to study the specific effects of dopamine D2 receptor activation on behavior and brain function. However, one limitation of using 3-methoxy-N-[2-(1-piperidinyl)phenyl]benzamide is that it is a synthetic compound and may not accurately reflect the effects of endogenous dopamine release in the brain.

Future Directions

There are several future directions for research on 3-methoxy-N-[2-(1-piperidinyl)phenyl]benzamide. One area of interest is the potential therapeutic applications of 3-methoxy-N-[2-(1-piperidinyl)phenyl]benzamide in the treatment of neuropsychiatric disorders such as schizophrenia and addiction. Additionally, further research is needed to understand the long-term effects of 3-methoxy-N-[2-(1-piperidinyl)phenyl]benzamide on the brain and behavior. Finally, the development of more selective and potent dopamine D2 receptor agonists may lead to new insights into the role of dopamine in behavior and brain function.
In conclusion, 3-methoxy-N-[2-(1-piperidinyl)phenyl]benzamide is a chemical compound that has been extensively studied by researchers due to its potential therapeutic applications. It acts as an agonist of the dopamine D2 receptor and has been shown to increase dopamine release in the brain, which can lead to enhanced motivation and reward-seeking behavior. While there are advantages and limitations to using 3-methoxy-N-[2-(1-piperidinyl)phenyl]benzamide in lab experiments, there are several future directions for research on this compound that may lead to new insights into the role of dopamine in behavior and brain function.

Synthesis Methods

The synthesis of 3-methoxy-N-[2-(1-piperidinyl)phenyl]benzamide involves the condensation of 2-(1-piperidinyl)aniline and 3-methoxybenzoyl chloride in the presence of a base. The reaction is carried out in a solvent such as dichloromethane or chloroform, and the product is purified through column chromatography. The yield of 3-methoxy-N-[2-(1-piperidinyl)phenyl]benzamide is typically around 50-60%.